Cas no 5299-54-7 (Morpholine, 4-(1-oxooctadecyl)-)

• Product Name: Morpholine, 4-(1-oxooctadecyl)-
• CAS No: 5299-54-7
• MF: C₂₂H₄₃NO₂
• MW: 353.582327127457
• MDL: MFCD32869267
• CID: 358293
• PubChem ID: 9924707
• Update Time: 2025-06-13

Morpholine, 4-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(1-oxooctadecyl)-
• 1-morpholin-4-yloctadecan-1-one
• CHEMBL3394385
• 1-Morpholinooctadecan-1-one
• 1-(MORPHOLIN-4-YL)OCTADECAN-1-ONE
• DTXSID50432918
• 5299-54-7
• SCHEMBL8335835
• D94310
• AS-78254
• stearoylmorpholine

• MDL： MFCD32869267
• Inchi： 1S/C22H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(24)23-18-20-25-21-19-23/h2-21H2,1H3
• InChI Key： FNRZFGPYQDAGEX-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 353.32959
• Monoisotopic Mass: 353.329379614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on Morpholine, 4-(1-oxooctadecyl)-

Comprehensive Guide to Morpholine, 4-(1-oxooctadecyl)- (CAS No. 5299-54-7): Properties, Applications, and Industry Insights

Morpholine, 4-(1-oxooctadecyl)- (CAS No. 5299-54-7), a specialized organic compound, has garnered significant attention in industrial and research sectors due to its unique chemical structure and versatile applications. This long-chain morpholine derivative combines the cyclic amine properties of morpholine with an octadecanoyl group, making it valuable for formulations requiring hydrophobic modifications. As sustainability and green chemistry trends dominate discussions, this compound's role in biodegradable surfactants and eco-friendly coatings aligns with modern environmental priorities.

The molecular structure of Morpholine, 4-(1-oxooctadecyl)- features a morpholine ring substituted with an 18-carbon acyl chain, enhancing its solubility profile in nonpolar solvents. Researchers frequently explore its surface-active properties, which are critical for emulsion stabilization in agrochemicals and personal care products. Recent studies highlight its potential in nanomaterial synthesis, where it acts as a capping agent for metal nanoparticles—a topic trending in AI-driven material science databases.

Industrially, this compound serves as a key intermediate in lubricant additives and corrosion inhibitors, addressing common search queries like "high-performance lubricant components." Its thermal stability (up to 200°C) makes it suitable for high-temperature applications, a feature often searched alongside CAS 5299-54-7 in patent literature. Regulatory-compliant variants have emerged in response to growing demand for REACH-compliant chemicals, reflecting industry shifts toward safer alternatives.

Analytical characterization of 5299-54-7 typically involves GC-MS and HPLC techniques, with purity standards exceeding 98% for premium grades. Formulators value its low volatility and compatibility with polymeric matrices, answering frequent queries about "compatibility enhancers for polymer blends." In textile auxiliaries, it improves fiber softness—a niche application gaining traction in sustainable fashion circles.

Emerging research explores its biocidal activity when combined with silver ions, tapping into the antimicrobial coatings market projected to reach $8.7 billion by 2026. This aligns with pandemic-era searches for "antiviral surface treatments." However, manufacturers emphasize proper handling protocols despite its non-hazardous classification, as with all fine chemicals.

Storage recommendations for Morpholine, 4-(1-oxooctadecyl)- include inert atmospheres below 30°C to prevent oxidative degradation—a technical detail frequently queried by logistics teams. Its hydrolytic stability outperforms similar fatty acid morpholides, making it preferable for water-based systems. Recent patents disclose novel uses in self-healing materials, connecting to AI-curated trends in smart materials innovation.

Global suppliers increasingly list CAS 5299-54-7 on B2B platforms with detailed technical data sheets, responding to procurement officers' preference for digitized documentation. The compound's European Inventory status (EC No. 226-160-5) ensures compliance with stringent regulations, a top concern among quality managers. As circular economy principles gain momentum, its potential in recyclable polymer systems positions it as a future-focused solution.

In academic settings, this morpholine derivative features in organic synthesis tutorials demonstrating amide coupling techniques. Its proton affinity (892 kJ/mol) attracts computational chemists modeling catalytic processes—a hot topic in machine learning-assisted chemistry. The compound's logP value of 6.2 indicates strong lipid solubility, explaining its efficacy in controlled-release formulations for agriculture.

Market analysts note steady 4.2% CAGR growth for morpholine derivatives, driven by expanding water treatment chemical demands. Manufacturers now offer custom synthesis services for 5299-54-7 variants with tailored chain lengths, addressing formulation-specific needs. This flexibility resonates with R&D teams searching for "structure-activity relationship studies."

Future developments may explore its ionic liquid derivatives for energy storage applications—a crossover with booming battery research. Presently, its cost-performance ratio in industrial preservatives remains a key purchasing factor. As analytical techniques advance, new quality control methods like 2D-LC are being adopted for precise impurity profiling of this technically nuanced compound.